Cas no 886762-35-2 (1-Iodo-2-nitro-4-(trifluoromethoxy)benzene)

• Product Name: 1-Iodo-2-nitro-4-(trifluoromethoxy)benzene
• CAS No: 886762-35-2
• MF: C₇H₃F₃INO₃
• MW: 333.003304719925
• CID: 857220
• PubChem ID: 2782669
• Update Time: 2025-04-19

1-Iodo-2-nitro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-2-nitro-4-(trifluoromethoxy)benzene
• 2-nitro-4-(trifluoromethoxy)iodobenzene
• DTXSID30382200
• 2-Iodo-5-(trifluoromethoxy)nitrobenzene
• 1-iodo-2-nitro-4-(trifloromethoxy)benzene
• AS-39090
• 1-iodo-2-nitro-4-trifluoromethoxy-benzene
• A861572
• MFCD04039213
• FT-0752895
• SCHEMBL3495810
• 886762-35-2
• AKOS015853820
• CS-0083357
• DB-078107

• MDL： I187762
• Inchi： 1S/C7H3F3INO3/c8-7(9,10)15-4-1-2-5(11)6(3-4)12(13)14/h1-3H
• InChI Key： LSFHKVCNLXPINN-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Exact Mass: 332.91098g/mol
• Monoisotopic Mass: 332.91098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers